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Compound of Interest |

2-Bromo-6-fluoro-3-
Compound Name:

propoxyphenylboronic acid
CAS No.: 849052-20-6

Cat. No.: B1284272

Get Quote

2-Bromo-6-fluoro-3-propoxyphenylboronic acid is a substituted arylboronic acid, a class of

compounds of immense importance in modern organic synthesis, particularly in the realm of
palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. The utility
of this and other boronic acids in drug discovery and development is contingent on their
solubility in organic solvents. Solubility dictates the feasibility of reaction conditions, influences
reaction kinetics, and is a critical parameter in purification, formulation, and ultimately, the
bioavailability of potential drug candidates. This guide provides a comprehensive overview of
the factors governing the solubility of 2-Bromo-6-fluoro-3-propoxyphenylboronic acid, a
detailed protocol for its experimental determination, and an expert analysis of its expected
behavior in various organic solvents.

Boronic acids are known for their unique physicochemical properties, including their ability to
form reversible covalent bonds with diols and their tendency to dehydrate to form cyclic
anhydrides known as boroxines. These characteristics, coupled with the specific substituents
on the aromatic ring, create a complex solubility profile that necessitates careful consideration
and empirical determination.
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Physicochemical Properties of 2-Bromo-6-fluoro-3-
propoxyphenylboronic Acid

The solubility of a compound is intrinsically linked to its molecular structure and physical
properties. For 2-Bromo-6-fluoro-3-propoxyphenylboronic acid, the key physicochemical
parameters are summarized below.

Property Value Source
Molecular Formula C9H11BBrrFO3 N/A
Molecular Weight 276.89 g/mol [1]
Melting Point 83-88 °C [1]
LogP 1.05680 [1]

Aryl boronic acids typically
pKa have pKa values in the range N/A
of 4-10.[2]

The presence of a bromine atom, a fluorine atom, and a propoxy group on the phenyl ring
significantly influences the molecule's polarity, lipophilicity, and potential for intermolecular
interactions, all of which are key determinants of solubility. The propoxy group, in particular, is
expected to increase lipophilicity and may enhance solubility in less polar organic solvents
compared to unsubstituted phenylboronic acid.

Factors Influencing Solubility

The dissolution of 2-Bromo-6-fluoro-3-propoxyphenylboronic acid in an organic solvent is a
complex interplay of several factors:

» Solvent Polarity: The principle of "like dissolves like" is a primary consideration. The polarity
of the solvent will determine its ability to overcome the lattice energy of the solid boronic acid
and solvate the individual molecules. Given the presence of both polar (boronic acid, fluoro)
and nonpolar (propoxy, bromo, phenyl ring) moieties, a range of solvents with varying
polarities should be considered.
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o Temperature: Solubility is generally temperature-dependent. For most solid solutes, solubility
increases with increasing temperature. This relationship is crucial for techniques like
recrystallization.

 Intermolecular Forces: Hydrogen bonding plays a significant role in the solubility of boronic
acids. The boronic acid group can act as both a hydrogen bond donor and acceptor.
Solvents capable of hydrogen bonding (e.g., alcohols, ethers) are likely to be effective.

o Formation of Boroxines: In solution and in the solid state, boronic acids can undergo
dehydration to form cyclic trimers called boroxines. This equilibrium between the monomeric
acid and the boroxine can be influenced by the solvent and the presence of water, which in
turn affects the overall solubility.[3]

Expected Solubility Profile

While specific quantitative data for 2-Bromo-6-fluoro-3-propoxyphenylboronic acid is not
readily available in the literature, we can infer its likely solubility based on the behavior of
similar compounds, such as phenylboronic acid and its derivatives.[4][5]

» High Solubility: Expected in polar aprotic solvents like acetone and 3-pentanone, and in
ethers like diethyl ether and tetrahydrofuran (THF).[4][5] These solvents can effectively
solvate the boronic acid group.

o Moderate Solubility: Expected in chlorinated solvents such as chloroform and
dichloromethane.[4][5]

o Low to Negligible Solubility: Expected in nonpolar hydrocarbon solvents like
methylcyclohexane and hexane.[4][5]

The introduction of the propoxy group is generally expected to enhance solubility in a range of
organic solvents compared to the parent phenylboronic acid.[3]

Experimental Protocol for Solubility Determination:
The Dynamic Method

A robust and widely accepted method for determining the solubility of boronic acids in organic
solvents is the dynamic (or synthetic) method.[6] This technique involves visually or
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instrumentally monitoring the dissolution of a solid in a liquid as the temperature is changed in

a controlled manner.

Materials and Apparatus

2-Bromo-6-fluoro-3-propoxyphenylboronic acid (high purity)
Organic solvents (analytical grade)

Jacketed glass vessel

Analytical balance (£0.0001 g)

Calibrated temperature probe (e.g., Pt100)

Magnetic stirrer and stir bar

Programmable heating/cooling circulator

Luminance probe or a light source and detector to monitor turbidity (optional, for enhanced
precision)

Step-by-Step Procedure

Sample Preparation: Accurately weigh a known mass of 2-Bromo-6-fluoro-3-
propoxyphenylboronic acid and the chosen organic solvent into the jacketed glass vessel.
The total composition should be known with high precision.

Heating and Stirring: The biphasic mixture is stirred vigorously to ensure homogeneity. The
system is then heated at a slow, constant rate (e.g., 0.1-0.3 K/min) using the circulator to
maintain thermal equilibrium.[6]

Equilibrium Point Determination: The temperature at which the last solid particles disappear,
resulting in a completely clear solution, is recorded. This temperature corresponds to the
solubility of the prepared composition. This can be determined visually or by monitoring the
light transmittance through the solution.[6]
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o Data Collection: Repeat the procedure for several different compositions of the boronic acid
and the solvent to generate a solubility curve (mole fraction or g/100g solvent vs.
temperature).[6]

Workflow for Dynamic Solubility Determination
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Caption: Workflow for determining boronic acid solubility.
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Data Presentation

All experimentally determined solubility data should be tabulated for clear comparison. An
example table is provided below.

Table 1: Solubility of 2-Bromo-6-fluoro-3-propoxyphenylboronic acid in Various Organic
Solvents at 25 °C

Solubility ( g/100 g

Solvent Method
solvent)

Acetone Experimental Value Dynamic Method

Chloroform Experimental Value Dynamic Method

Tetrahydrofuran Experimental Value Dynamic Method

Methylcyclohexane Experimental Value Dynamic Method

Ethanol Experimental Value Dynamic Method

Safety and Handling

As with any chemical, appropriate safety precautions must be taken when handling 2-Bromo-
6-fluoro-3-propoxyphenylboronic acid and organic solvents. It is essential to consult the
Safety Data Sheet (SDS) for the specific compound and solvents being used.[7][8][9] General
safety practices include:

o Working in a well-ventilated fume hood.

o Wearing appropriate personal protective equipment (PPE), including safety glasses, gloves,
and a lab coat.

e Avoiding inhalation of dust and vapors.

e Preventing contact with skin and eyes.

Conclusion
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Understanding the solubility of 2-Bromo-6-fluoro-3-propoxyphenylboronic acid is
fundamental to its effective use in research and development. While specific quantitative data
is not yet widely published, a systematic approach based on established methodologies and an
understanding of the physicochemical principles governing boronic acid solubility can empower
researchers to make informed decisions. The dynamic method provides a reliable means of
generating the necessary experimental data to guide reaction optimization, purification
strategies, and formulation development. The structural features of 2-Bromo-6-fluoro-3-
propoxyphenylboronic acid suggest a favorable solubility profile in a range of common
organic solvents, making it a versatile reagent for synthetic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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